molecular formula C15H15FN4O B8790941 (4-Fluorophenyl)(2-(piperazin-1-yl)pyrimidin-5-yl)methanone

(4-Fluorophenyl)(2-(piperazin-1-yl)pyrimidin-5-yl)methanone

Cat. No.: B8790941
M. Wt: 286.30 g/mol
InChI Key: MEKXTXCAIYGVMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Fluorophenyl)(2-(piperazin-1-yl)pyrimidin-5-yl)methanone is a useful research compound. Its molecular formula is C15H15FN4O and its molecular weight is 286.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H15FN4O

Molecular Weight

286.30 g/mol

IUPAC Name

(4-fluorophenyl)-(2-piperazin-1-ylpyrimidin-5-yl)methanone

InChI

InChI=1S/C15H15FN4O/c16-13-3-1-11(2-4-13)14(21)12-9-18-15(19-10-12)20-7-5-17-6-8-20/h1-4,9-10,17H,5-8H2

InChI Key

MEKXTXCAIYGVMF-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=NC=C(C=N2)C(=O)C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-(5-(4-fluorobenzoyl)pyrimidin-2-yl)piperazine-1-carboxylate (8.2 g, 21.24 mmol) in dioxane (50 mL) was added HCl in dioxane (4 M, 20 mL). The reaction mixture was stirred at RT overnight. LCMS showed the reaction was completed. The mixture was concentrated to get the title compound as a light yellow solid (5.5 g, 90%). MS (ES+) C15H15FN4O requires: 286. found: 287 [M+H]+.
Quantity
8.2 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
90%

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